(tert-Butyldimethylsilyl)allene

• Molecular Formula: C9H18Si
• Molecular Weight: 154.32 g/mol
• InChI: InChI=1S/C9H18Si/c1-7-8-10(5,6)9(2,3)4/h8H,1H2,2-6H3
• InChI Key: ZCPOUZASMFARBY-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)C=C=C
• synonyms: (t-Butyldimethylsilyl)allene
• CAS No.: 176545-76-9

Description

(Tert-Butyldimethylsilyl)allene is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is an organosilicon compound that contains a triple bond between two carbon atoms and a silicon atom.

Mechanism of Action

The mechanism of action of (tert-Butyldimethylsilyl)allene is complex and depends on the specific reaction it is involved in. In general, the triple bond between the carbon and silicon atoms makes the molecule highly reactive, allowing it to participate in a wide range of chemical reactions. The silyl group also provides steric protection to the triple bond, making it more stable and less prone to side reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to exhibit low toxicity and biocompatibility, making it a potential candidate for biomedical applications. It has also been reported to have antimicrobial properties, which could be useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of (tert-Butyldimethylsilyl)allene is its versatility in organic synthesis. It can be used as a building block for the synthesis of a wide range of organic compounds, making it a valuable tool in chemical research. However, its high reactivity and sensitivity to air and moisture can make it challenging to handle in lab experiments. The synthesis method can also be complex and require specialized equipment and expertise.

Future Directions

There are several future directions for research on (tert-Butyldimethylsilyl)allene. One area of interest is its potential applications in biomedical research, such as drug delivery and tissue engineering. Another area of interest is its use as a ligand in transition metal catalysis, which could lead to the development of new synthetic methodologies for the synthesis of complex organic molecules. Additionally, further research is needed to explore the biochemical and physiological effects of this compound and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of (tert-Butyldimethylsilyl)allene involves the reaction between a silyl-substituted propargyl chloride and an alkyl lithium reagent. This method was first reported by Negishi and co-workers in 1984. Since then, several modifications have been made to this method, including the use of different alkyl lithium reagents and silyl-substituted propargyl chlorides. The yield and purity of the product depend on the reaction conditions, such as temperature, solvent, and concentration.

Scientific Research Applications

(Tert-Butyldimethylsilyl)allene has been extensively studied for its potential applications in organic synthesis. It can be used as a versatile building block for the synthesis of various organic compounds, including natural products, pharmaceuticals, and agrochemicals. It can also be used as a ligand in transition metal catalysis, which has shown promising results in the synthesis of complex organic molecules.